Cas no 392251-77-3 (N-(4-fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(4-fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 392251-77-3
• MF: C₁₇H₁₇FN₂O₄S
• MW: 364.391286611557
• CID: 6584028
• PubChem ID: 1157332
• Update Time: 2025-08-05

N-(4-fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide
• N-(4-fluorophenyl)-4-(morpholinosulfonyl)benzamide
• N-(4-fluorophenyl)-4-(morpholin-4-ylsulfonyl)benzamide
• Benzamide, N-(4-fluorophenyl)-4-(4-morpholinylsulfonyl)-
• F0382-0111
• 392251-77-3
• Oprea1_244477
• AKOS000661404
• Oprea1_392425

• Inchi： 1S/C17H17FN2O4S/c18-14-3-5-15(6-4-14)19-17(21)13-1-7-16(8-2-13)25(22,23)20-9-11-24-12-10-20/h1-8H,9-12H2,(H,19,21)
• InChI Key： PXJZPNSHQNXWOH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 364.08930636g/mol
• Monoisotopic Mass: 364.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• pka: 11.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide

N-(4-Fluorophenyl)-4-(Morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 392251-77-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FMPB for brevity, is characterized by its unique structural features, which include a fluorinated phenyl group and a morpholine sulfonyl moiety. These structural elements contribute to its pharmacological properties, making it a valuable candidate for various research and development activities.

The chemical structure of N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide is defined by its molecular formula C₁₇H₁₆FNO₄S, with a molecular weight of approximately 363.38 g/mol. The presence of the fluorine atom in the phenyl ring and the morpholine sulfonyl group imparts specific physicochemical properties that are crucial for its biological activity. For instance, the fluorine atom enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the morpholine sulfonyl group confers polarity and hydrogen bonding capabilities, which are essential for receptor binding and interaction.

In recent years, N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide has been extensively studied for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its role as an inhibitor of specific enzymes and signaling pathways. Research has shown that this compound exhibits potent inhibitory activity against certain kinases, particularly those involved in cancer progression and inflammatory responses. For example, studies have demonstrated that FMPB can effectively inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell proliferation and survival.

Beyond its enzymatic inhibition properties, N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that FMPB may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide has also been a subject of extensive research. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been found to have low toxicity in preclinical models, which is an important consideration for drug development.

In terms of clinical applications, N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide is currently being evaluated in several early-stage clinical trials. These trials aim to assess the safety and efficacy of the compound in treating various conditions, including cancer and inflammatory disorders. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses.

The future prospects for N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide are bright. Ongoing research continues to explore new avenues for its application, including combination therapies with other drugs to enhance treatment outcomes. Additionally, efforts are underway to optimize the chemical structure of this compound to improve its pharmacological properties further.

In conclusion, N-(4-Fluorophenyl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 392251-77-3) represents a promising compound with significant potential in medicinal chemistry and drug development. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and clinical application. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.